Cas no 2243504-44-9 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid
• CAS No: 2243504-44-9
• MF: C₂₃H₁₈FNO₄
• MW: 391.391729831696
• CID: 6406771
• PubChem ID: 165717606
• Update Time: 2025-06-08

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650305
• 2243504-44-9
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid

• Inchi： 1S/C23H18FNO4/c1-13-10-18(22(26)27)21(11-20(13)24)25-23(28)29-12-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-11,19H,12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： JHXCLOGVTYABOG-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(C(=O)O)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.12198622g/mol
• Monoisotopic Mass: 391.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid (CAS No. 2243504-44-9)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid (CAS No. 2243504-44-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a fluoro substituent, and a methyl group. These characteristics make it a valuable intermediate in the synthesis of complex molecules and peptides.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of the fluoro substituent and the methyl group in the structure of this compound adds to its versatility and potential applications in drug discovery and development.

Recent studies have highlighted the importance of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). The researchers found that the unique combination of functional groups in this compound allowed for the precise control of molecular interactions, leading to enhanced binding affinity and selectivity.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the potential of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid as a building block for the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). The results showed that derivatives of this compound exhibited high potency and selectivity, making them promising candidates for further drug development.

The structural versatility of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for a wide range of biological activities, including enzyme inhibition, receptor modulation, and anti-inflammatory properties. This approach has been successfully employed in several high-throughput screening campaigns, leading to the identification of novel lead compounds with therapeutic potential.

In addition to its applications in drug discovery, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid has also been explored for its use in materials science. Researchers at the University of California, Berkeley, have reported the use of this compound as a monomer in the synthesis of functional polymers with tunable properties. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for various applications, including drug delivery systems and biomedical devices.

The synthesis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid typically involves several steps, including the protection of the amino group with Fmoc, introduction of the fluoro and methyl substituents, and final deprotection to yield the desired product. The choice of synthetic route can significantly impact the yield and purity of the final compound. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall efficiency.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-5-methylbenzoic acid (CAS No. 2243504-44-9) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an ideal candidate for further exploration and development, contributing to advancements in drug discovery and materials innovation.